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Compound of Interest

Compound Name:
2-(3-Fluoro-5-nitrophenyl)acetic

acid

CAS No.: 1211529-88-2

Cat. No.: B1511187

Get Quote

Introduction
2-(3-Fluoro-5-nitrophenyl)acetic acid is a valuable building block in organic synthesis,

particularly in the fields of medicinal chemistry and materials science. Its unique

trifunctionalized aromatic ring, featuring a fluoro group, a nitro group, and an acetic acid moiety,

provides a versatile platform for the synthesis of complex molecules. The electron-withdrawing

nature of the fluoro and nitro groups significantly influences the reactivity of the aromatic ring

and the acidity of the carboxylic acid, making it a subject of interest for researchers. This guide

provides an in-depth review of the synthesis, properties, and applications of this important

chemical intermediate.

Physicochemical Properties
Understanding the fundamental physicochemical properties of 2-(3-Fluoro-5-
nitrophenyl)acetic acid is crucial for its effective use in research and development.
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Property Value Source

Molecular Formula C₈H₆FNO₄ [1]

Molecular Weight 199.14 g/mol [2][3]

CAS Number 1211529-88-2 [4]

Appearance White to yellow crystal powder [5]

Melting Point 149-150 °C [6]

Boiling Point (Predicted) 375.5±27.0 °C [6]

Topological Polar Surface Area 83.1 Å² [6]

XLogP3 (Predicted) 1.3 [6]

Synthesis of 2-(3-Fluoro-5-nitrophenyl)acetic acid
The synthesis of fluorinated and nitrated phenylacetic acid derivatives can be achieved through

various synthetic routes. The choice of a particular method often depends on the availability of

starting materials, desired purity, and scalability.

Nitration of 3-Fluorophenylacetic Acid
A common and direct approach involves the nitration of 3-fluorophenylacetic acid. The

regioselectivity of this electrophilic aromatic substitution is directed by the existing substituents

on the phenyl ring.

Experimental Protocol
A detailed protocol for the nitration of 3-fluorophenylacetic acid is as follows:

To a mixture of 23.2g of 3-fluorophenylacetic acid and 100ml of concentrated sulfuric acid,

add 6.5ml of concentrated nitric acid dropwise.[5]

Maintain the temperature of the reaction mixture below 40°C during the addition.[5]

Stir the mixture at ambient temperature for 24 hours.[5]
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Pour the reaction mixture onto one kilogram of ice.[5]

Recover the resulting precipitate by filtration.[5]

Wash the precipitate with water and dry it in vacuo to obtain the crude product.[5]

An alternative procedure using trifluoroacetic anhydride has also been reported:

Dissolve 3-fluorophenylacetic acid (5 g, 36.7 mmol) in 30 mL of chloroform.[5]

Add ammonium nitrate (3.12 g, 38.9 mmol).[5]

Cool the reaction mixture to 0 °C.[5]

Slowly add trifluoroacetic anhydride (16.02 mL, 113 mmol) dropwise at this temperature.[5]

Stir the reaction continuously at 0 °C for 3 hours.[5]

Upon completion, quench the reaction by the slow addition of water.[5]

Separate the chloroform layer, wash it with water, and subsequently dry it over anhydrous

sodium sulfate before concentrating.[5]

Crystallize the crude product from ethyl acetate and triturate with acetonitrile to yield the

purified product.[5]
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Alternative Synthetic Strategies
While direct nitration is a primary method, other strategies involving multi-step sequences can

also be employed, particularly for constructing analogues with different substitution patterns.

For instance, a patent describes a method starting from 2,4,5-trifluoronitrobenzene, which

undergoes condensation with diethyl malonate, followed by hydrolysis, acidification,

decarboxylation, and subsequent functional group manipulations to yield various substituted

phenylacetic acids.[7] This highlights the versatility of synthetic approaches that can be

adapted to produce a range of derivatives.

Spectroscopic Characterization
The structural elucidation of 2-(3-Fluoro-5-nitrophenyl)acetic acid relies on standard

spectroscopic techniques.

¹H NMR and ¹³C NMR: These techniques are essential for confirming the substitution pattern

on the aromatic ring and the presence of the acetic acid side chain. ChemicalBook provides

access to spectral data for this compound.[8] The fluorine atom will cause characteristic

splitting patterns in the NMR spectra of adjacent protons and carbons.[9]
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Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. The monoisotopic mass is reported as 199.02808583 Da.[2] Predicted collision

cross-section values for different adducts are also available.[1]

Infrared Spectroscopy (IR): IR spectroscopy is used to identify the characteristic functional

groups, such as the carboxylic acid (O-H and C=O stretches) and the nitro group (symmetric

and asymmetric N-O stretches).

Applications in Research and Development
2-(3-Fluoro-5-nitrophenyl)acetic acid and its isomers are valuable intermediates in the

synthesis of a wide range of biologically active molecules and advanced materials.[4]

Pharmaceutical and Agrochemical Intermediate
The presence of both a fluoro and a nitro group enhances the compound's reactivity and

makes it a valuable intermediate for synthesizing various bioactive molecules.[10] These

compounds are often used in the development of:

Anti-inflammatory and antimicrobial agents: The unique electronic properties of the molecule

can enhance the efficacy of the final drug product.[10][11][12]

Enzyme inhibitors: The structure serves as a scaffold for designing molecules that can target

specific enzymes.[11]

Central nervous system agents: It is employed in the construction of complex molecules for

neurological drug discovery.[11]

Herbicides and pesticides: Its ability to interact with biological systems makes it a candidate

for developing effective agrochemicals.[10][13]

The fluorinated aromatic structure can enhance metabolic stability and bioavailability of active

pharmaceutical ingredients (APIs).[11] The nitro and carboxylic acid functional groups allow for

further chemical transformations, such as reduction of the nitro group to an amine or coupling

reactions to form amides and esters.[11]
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Beyond its direct applications in drug discovery, this compound serves as a versatile building

block for creating complex organic molecules. Its functional groups allow for regioselective

substitutions on the aromatic ring, enabling the synthesis of a diverse library of compounds for

further research.[11] Phenylacetic acid and its derivatives are core components of many well-

known drugs, including ibuprofen and diclofenac.[14][15]
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Safety and Handling
2-(3-Fluoro-5-nitrophenyl)acetic acid is classified as an irritant.[6] Standard laboratory safety

precautions should be observed when handling this compound. The aggregated GHS

information indicates the following hazards:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn. Work should be conducted in a well-ventilated fume hood.
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Conclusion
2-(3-Fluoro-5-nitrophenyl)acetic acid is a synthetically valuable compound with significant

potential in medicinal chemistry, agrochemical research, and materials science. Its well-defined

synthesis and versatile reactivity make it an important tool for researchers developing novel

molecules with tailored properties. A thorough understanding of its synthesis, properties, and

safe handling is essential for its effective utilization in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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